CARDAMONIN CARDAMONIN Cardamonin belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, cardamonin is considered to be a flavonoid lipid molecule. Cardamonin is considered to be a practically insoluble (in water) and relatively neutral molecule.
Cardamonin (also known as Dihydroxymethoxychalcone), as shown by the increasing number of publications, has received growing attention from the scientific community due to the expectations toward its benefits to human health. Cardamonin's name comes from the fact that it can be found in cardamom spice.
1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one is a member of chalcones.
Brand Name: Vulcanchem
CAS No.: 18956-16-6
VCID: VC0096198
InChI: InChI=1S/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7+
SMILES: COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O
Molecular Formula: C16H14O4
Molecular Weight: 270.28 g/mol

CARDAMONIN

CAS No.: 18956-16-6

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VCID: VC0096198

Molecular Formula: C16H14O4

Molecular Weight: 270.28 g/mol

CARDAMONIN - 18956-16-6

CAS No. 18956-16-6
Product Name CARDAMONIN
Molecular Formula C16H14O4
Molecular Weight 270.28 g/mol
IUPAC Name (E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one
Standard InChI InChI=1S/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7+
Standard InChIKey NYSZJNUIVUBQMM-BQYQJAHWSA-N
Isomeric SMILES COC1=CC(=CC(=C1C(=O)/C=C/C2=CC=CC=C2)O)O
SMILES COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O
Canonical SMILES COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O
Description Cardamonin belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, cardamonin is considered to be a flavonoid lipid molecule. Cardamonin is considered to be a practically insoluble (in water) and relatively neutral molecule.
Cardamonin (also known as Dihydroxymethoxychalcone), as shown by the increasing number of publications, has received growing attention from the scientific community due to the expectations toward its benefits to human health. Cardamonin's name comes from the fact that it can be found in cardamom spice.
1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one is a member of chalcones.
Synonyms 2',4'-dihydroxy-6'-methoxychalcone
cardamomin
cardamonin
PubChem Compound 641785
Last Modified Nov 11 2021
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